1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperidin-4-ol

• IUPAC Name: 1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperidin-4-ol
• InChI: InChI=1S/C14H18N2O3S/c1-18-10-3-4-11(19-2)13-12(10)15-14(20-13)16-7-5-9(17)6-8-16/h3-4,9,17H,5-8H2,1-2H3
• InChI Key: BMEFRUGICKSDRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N3CCC(CC3)O
• Molecular Formula: C14H18N2O3S
• Molecular Weight: 294.37 g/mol
• CAS No.: 2640965-10-0

Description

The compound “1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperidin-4-ol” is a derivative of benzothiazole and piperidine. Benzothiazoles are aromatic heterocyclic compounds with a bicyclic structure consisting of the fusion of a benzene ring and a thiazole ring. Piperidines are a class of organic compounds with a six-membered ring containing one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiazole and piperidine rings, with the dimethoxy groups attached to the benzothiazole ring. The exact structure would depend on the positions of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the dimethoxy groups might increase its solubility in organic solvents.

Scientific Research Applications

1-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)piperidin-4-ol has been widely used in scientific research due to its ability to act as a ligand in coordination complexes. It has been used in the synthesis of novel coordination complexes, as well as in the synthesis of biologically active molecules. It has also been used in the synthesis of novel catalysts for organic reactions.

Mechanism of Action

1-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)piperidin-4-ol acts as a ligand in coordination complexes. It is able to form strong bonds with metals, such as copper, zinc, and nickel. The strength of the bond is dependent on the nature of the metal and the number of coordinating atoms.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. Studies have shown that it has anti-inflammatory and anti-fungal properties. It has also been studied for its potential to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of 1-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)piperidin-4-ol is its ability to act as a ligand in coordination complexes. This makes it ideal for synthesizing novel catalysts and biologically active molecules. However, the compound is highly reactive and can react with other compounds in the laboratory, making it difficult to control the reaction.

Future Directions

1-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)piperidin-4-ol has potential applications in a variety of fields. Further research could be conducted to explore its potential as a therapeutic agent for the treatment of various diseases. Additionally, research could be conducted to explore its potential as a catalyst for organic reactions. Finally, research could be conducted to explore its potential as a ligand for coordination complexes.

Synthesis Methods

1-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)piperidin-4-ol can be synthesized by a two-step process. The first step involves the reaction of 1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperidin-4-oly-1,3-benzothiazol-2-yl chloride with piperidine in the presence of a base such as piperidine hydrochloride. The second step involves the reaction of the resulting product with a base such as sodium hydroxide. The reaction is carried out in an aqueous medium at a temperature of 80°C.

Safety and Hazards

As with any chemical compound, handling “1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperidin-4-ol” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.